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Compound of Interest

Compound Name: Cinnamic acid-dé

Cat. No.: B1602556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for
Cinnamic acid-d6, a deuterated form of cinnamic acid. The information presented is intended
for researchers, scientists, and professionals in drug development who may be working with
this compound. This document summarizes key safety data, outlines experimental
methodologies for toxicological assessments, and visualizes relevant biological pathways and
experimental workflows.

Chemical and Physical Properties

Cinnamic acid-d6 shares similar physical and chemical properties with its non-deuterated
counterpart, trans-cinnamic acid. The primary difference is the isotopic substitution of six
hydrogen atoms with deuterium, resulting in a higher molecular weight.
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Property

Value

Reference

Chemical Name

(E)-3-(phenyl-d5)prop-2(3-d)-
enoic acid

trans-Cinnamic acid-d6, 3-

Synonyms 1
ynony Phenylacrylic acid-d6 1]
CAS Number 91453-04-2
Molecular Formula CoH2D602 [2]
Molecular Weight 154.20 g/mol
White to off-white crystalline
Appearance , [3]
solid
Melting Point 132-135 °C [4]
Boiling Point 300 °C [4]
Insoluble in water; soluble in
Solubility ethanol, diethyl ether, acetone, [5]

and benzene.

Isotopic Purity

>98 atom % D

Toxicological Data

The toxicological data for Cinnamic acid-d6 is limited. Therefore, the data presented below is

for the non-deuterated form, trans-cinnamic acid, and should be considered as an analogy. The

deuteration is not expected to significantly alter the acute toxicological properties, but it may

affect the pharmacokinetic and metabolic profiles of the compound.[1]
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possible or
confirmed
human
carcinogen
by IARC.

Hazard Identification and Safety Precautions

Based on the available data for trans-cinnamic acid, Cinnamic acid-d6 should be handled with
care. The following table summarizes the hazard classifications and recommended

precautionary statements.
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Hazard Class GHS Classification Precautionary Statements

H315: Causes skin irritation.
P264: Wash skin thoroughly
after handling. P280: Wear
protective gloves. P302+P352:
IF ON SKIN: Wash with plenty
of water. P332+P313: If skin

irritation occurs: Get medical

Skin Irritation Category 2

advice/attention.

H319: Causes serious eye
irritation. P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with

Eye Irritation Category 2A water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P337+P313:
If eye irritation persists: Get

medical advice/attention.

H335: May cause respiratory
irritation. P261: Avoid
breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors
Specific target organ toxicity — or in a well-ventilated area.
P304+P340: IF INHALED:

Remove person to fresh air

single exposure (respiratory Category 3

tract irritation)

and keep comfortable for
breathing. P312: Call a
POISON CENTER/doctor if

you feel unwell.

First Aid Measures:
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 Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Get
medical attention if symptoms persist.[3]

» Skin Contact: Remove contaminated clothing. Wash skin with soap and water. Get medical
attention if irritation develops.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Get medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Get medical attention.[9]

Experimental Protocols

The toxicological data for cinnamic acid is primarily based on standardized OECD
(Organisation for Economic Co-operation and Development) test guidelines. Below are detailed
methodologies for the key experiments cited.

Acute Oral Toxicity (OECD Guideline 401 - Historical)

Note: OECD Guideline 401 has been deleted and replaced by alternative methods (TG 420,
423, and 425) that use fewer animals. The following is a description of the historical method
likely used for older data.

e Principle: To determine the median lethal dose (LD50) of a substance when administered
orally in a single dose.

o Test Animals: Healthy, young adult rats of a single strain.
e Procedure:
o Animals are fasted prior to dosing.

o The test substance is administered by gavage in graduated doses to several groups of
animals, with one dose per group.

o Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14
days.
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o Body weight is recorded weekly.

o Agross necropsy is performed on all animals at the end of the study.

o Data Analysis: The LD50 is calculated using a recognized statistical method.

Acute Dermal Toxicity (OECD Guideline 402)

 Principle: To determine the acute toxic effects of a substance when applied to the skin.
o Test Animals: Healthy, young adult rats, rabbits, or guinea pigs with clipped fur.

e Procedure:

[¢]

The test substance is applied uniformly over a shaved area of at least 10% of the body
surface.

[¢]

The application site is covered with a porous gauze dressing for 24 hours.

[e]

Animals are observed for signs of toxicity and mortality for at least 14 days.

o

Body weight is recorded at the start, weekly, and at the end of the study.

[¢]

A gross necropsy is performed on all animals.

o Data Analysis: The LD50 is determined, or a limit test is performed at a high dose to classify
the substance.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test Method (OECD Guideline 431)

e Principle: To assess the potential of a substance to cause skin corrosion by measuring its
effect on cell viability in a reconstructed human epidermis model.[10]

» Test System: A three-dimensional reconstructed human epidermis model that mimics the
properties of the upper layers of human skin.[10]

e Procedure:

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg431-2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The test substance is applied topically to the surface of the RhE tissue.[10]

o The tissue is exposed to the substance for specific time points (e.g., 3 minutes and 1
hour).

o After exposure, the tissue is rinsed and incubated.

o Cell viability is determined using a quantitative assay, typically the MTT assay, which
measures the reduction of a yellow tetrazolium salt to a purple formazan product by
metabolically active cells.

o Data Analysis: A substance is identified as corrosive if the cell viability falls below a certain
threshold at a specified time point.[11]

Biological Pathways and Mechanisms

Cinnamic acid is a naturally occurring compound that plays a role in various biological
pathways. While specific data for the d6-labeled version is not available, the general
mechanisms are expected to be similar.

Biosynthesis and Metabolism

Cinnamic acid is a central intermediate in the biosynthesis of numerous natural products in
plants through the phenylpropanoid pathway.[12] Its biosynthesis begins with the deamination
of the amino acid phenylalanine. In mammals, cinnamic acid is primarily metabolized in the
liver to benzoic acid, which is then conjugated with glycine to form hippuric acid and excreted in
the urine.
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Caption: Biosynthesis and metabolism of cinnamic acid.

Signaling Pathways in Pharmacology

Cinnamic acid and its derivatives have been shown to modulate several signaling pathways,
which is of interest in drug development. These include anti-inflammatory, pro-apoptotic, and
metabolic regulation pathways.
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Caption: Pharmacological signaling pathways influenced by cinnamic acid.

Stability and Reactivity

Cinnamic acid-d6 is a stable compound under normal laboratory conditions.

Chemical Stability: Stable under recommended storage conditions.[4]

Conditions to Avoid: Strong heating, as it can lead to decomposition.[4]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Carbon oxides (CO, COz) upon combustion.[3][4]
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Storage and Handling

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage at -20°C for long-term stability.[1][13]

« Handling: Handle in accordance with good industrial hygiene and safety practices. Avoid
formation of dust and aerosols. Use in a well-ventilated area. Wash hands thoroughly after
handling.[5][9]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]
o Skin Protection: Wear protective gloves.[5]
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[8]

Experimental Workflows

The following diagram illustrates a general workflow for the toxicological assessment of a
chemical like Cinnamic acid-d6, incorporating the OECD guidelines mentioned.
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Caption: General workflow for toxicological assessment.

This guide provides a summary of the available safety data for Cinnamic acid-dé. It is crucial
to consult the most recent and complete Safety Data Sheet (SDS) from the supplier before
handling this compound and to perform a thorough risk assessment for any new experimental
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Material Safety of
Cinnamic Acid-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602556#cinnamic-acid-d6-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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